Cas no 1235282-11-7 (4-{3-(benzenesulfonyl)propanamidomethyl}-N-tert-butylpiperidine-1-carboxamide)

• Product Name: 4-{3-(benzenesulfonyl)propanamidomethyl}-N-tert-butylpiperidine-1-carboxamide
• CAS No: 1235282-11-7
• MF: C₂₀H₃₁N₃O₄S
• MW: 409.542844057083
• CID: 5989618
• PubChem ID: 49688082
• Update Time: 2025-06-08

4-{3-(benzenesulfonyl)propanamidomethyl}-N-tert-butylpiperidine-1-carboxamide Chemical and Physical Properties

Names and Identifiers

• 4-{3-(benzenesulfonyl)propanamidomethyl}-N-tert-butylpiperidine-1-carboxamide
• 4-{[3-(benzenesulfonyl)propanamido]methyl}-N-tert-butylpiperidine-1-carboxamide
• N-(tert-butyl)-4-((3-(phenylsulfonyl)propanamido)methyl)piperidine-1-carboxamide
• 1235282-11-7
• AKOS024491960
• VU0631177-1
• 4-[[3-(benzenesulfonyl)propanoylamino]methyl]-N-tert-butylpiperidine-1-carboxamide
• F5033-2694

• Inchi： 1S/C20H31N3O4S/c1-20(2,3)22-19(25)23-12-9-16(10-13-23)15-21-18(24)11-14-28(26,27)17-7-5-4-6-8-17/h4-8,16H,9-15H2,1-3H3,(H,21,24)(H,22,25)
• InChI Key： MFROQYKNSYISOK-UHFFFAOYSA-N
• SMILES： S(C1C=CC=CC=1)(CCC(NCC1CCN(C(NC(C)(C)C)=O)CC1)=O)(=O)=O

Computed Properties

• Exact Mass: 409.20352765g/mol
• Monoisotopic Mass: 409.20352765g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 28
• Rotatable Bond Count: 7
• Complexity: 623
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 104Ų

Additional information on 4-{3-(benzenesulfonyl)propanamidomethyl}-N-tert-butylpiperidine-1-carboxamide

Introduction to 4-{3-(benzenesulfonyl)propanamidomethyl}-N-tert-butylpiperidine-1-carboxamide (CAS No: 1235282-11-7)

4-{3-(benzenesulfonyl)propanamidomethyl}-N-tert-butylpiperidine-1-carboxamide, identified by the CAS number 1235282-11-7, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound belongs to a class of molecules characterized by its intricate structural framework, which includes a benzenesulfonyl group and a tert-butylpiperidine moiety. These structural features not only contribute to its unique chemical properties but also open up diverse possibilities for its application in drug discovery and development.

The benzenesulfonyl group, a well-known pharmacophore in medicinal chemistry, is often incorporated into molecules to enhance binding affinity and metabolic stability. Its presence in 4-{3-(benzenesulfonyl)propanamidomethyl}-N-tert-butylpiperidine-1-carboxamide suggests potential interactions with biological targets such as enzymes and receptors. This is particularly relevant in the context of modern drug design, where targeted interactions are crucial for achieving therapeutic efficacy.

Moreover, the tert-butylpiperidine component adds another layer of complexity to the compound's behavior. Piperidine derivatives are widely recognized for their role in enhancing the bioavailability and pharmacokinetic properties of drugs. The tert-butyl substitution further stabilizes the piperidine ring, making it more resistant to metabolic degradation. This stability is a critical factor in drug development, as it ensures that the active compound remains effective for a longer duration within the biological system.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the binding modes and interactions of such complex molecules with high precision. In the case of 4-{3-(benzenesulfonyl)propanamidomethyl}-N-tert-butylpiperidine-1-carboxamide, these techniques have been instrumental in identifying potential lead compounds for various therapeutic applications. For instance, studies have shown that this compound exhibits promising inhibitory activity against certain kinases, which are key targets in cancer therapy.

The synthesis of 4-{3-(benzenesulfonyl)propanamidomethyl}-N-tert-butylpiperidine-1-carboxamide involves multiple steps, each requiring precise control over reaction conditions to ensure high yield and purity. The introduction of the benzenesulfonyl group typically involves sulfonylation reactions, while the incorporation of the tert-butylpiperidine moiety often requires nucleophilic substitution or condensation reactions. The final amide linkage is formed through dehydration or coupling reactions, depending on the synthetic strategy employed.

In terms of pharmaceutical applications, this compound has shown potential in preclinical studies as an intermediate for more complex drug molecules. Its structural features make it a versatile building block that can be modified further to target specific biological pathways. For example, derivatives of this compound have been explored as inhibitors of proteases involved in inflammation and infection.

The role of computational tools in optimizing the synthesis and properties of 4-{3-(benzenesulfonyl)propanamidomethyl}-N-tert-butylpiperidine-1-carboxamide cannot be overstated. Advanced software packages allow chemists to simulate reaction pathways, predict product structures, and assess potential side effects before conducting experimental trials. This approach not only saves time and resources but also enhances the likelihood of success in drug development programs.

Additionally, green chemistry principles have been increasingly applied to the synthesis of complex organic molecules like 4-{3-(benzenesulfonyl)propanamidomethyl}-N-tert-butylpiperidine-1-carboxamide*. These principles emphasize the use of sustainable materials, minimal waste generation, and energy-efficient processes. By adopting such practices, researchers can reduce the environmental impact of drug synthesis while maintaining high standards of quality and efficiency.

The pharmacological profile of 4-{3-(benzenesulfonyl)propanamidomethyl}-N-tert-butylpiperidine-1-carboxamide* is still under active investigation, but preliminary data suggest that it may have broad therapeutic applications. Its ability to interact with multiple biological targets makes it a promising candidate for treating a variety of diseases, including neurological disorders and autoimmune conditions. Further research is needed to fully elucidate its mechanism of action and optimize its pharmacokinetic properties.

In conclusion, 4-{3-(benzenesulfonyl)propanamidomethyl}-N-tert-butylpiperidine-1-carboxamide* represents a significant advancement in pharmaceutical chemistry due to its complex structure and versatile applications. The combination of benzenesulfonyl* and tert-butylpiperidine* moieties offers unique opportunities for designing novel therapeutics with enhanced efficacy and safety profiles. As research continues to uncover new insights into its properties and potential uses, this compound is poised to play a crucial role in future drug development efforts.